Cas no 1048005-68-0 (3-[(3-fluorophenyl)carbamoyl]-2-{[(pyridin-3-yl)methyl]amino}propanoic acid)
3-[(3-fluorophenyl)carbamoyl]-2-{[(pyridin-3-yl)methyl]amino}propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-fluoroanilino)-4-oxo-2-(pyridin-3-ylmethylamino)butanoic acid
- AKOS002825393
- AKOS016165042
- 1048005-68-0
- F2721-0516
- 4-((3-fluorophenyl)amino)-4-oxo-2-((pyridin-3-ylmethyl)amino)butanoic acid
- 3-[(3-fluorophenyl)carbamoyl]-2-{[(pyridin-3-yl)methyl]amino}propanoic acid
-
- Inchi: 1S/C16H16FN3O3/c17-12-4-1-5-13(7-12)20-15(21)8-14(16(22)23)19-10-11-3-2-6-18-9-11/h1-7,9,14,19H,8,10H2,(H,20,21)(H,22,23)
- InChI Key: GQVGHNPYJABBQZ-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(=C1)NC(CC(C(=O)O)NCC1C=NC=CC=1)=O
Computed Properties
- Exact Mass: 317.11756954g/mol
- Monoisotopic Mass: 317.11756954g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 7
- Complexity: 408
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 91.3Ų
3-[(3-fluorophenyl)carbamoyl]-2-{[(pyridin-3-yl)methyl]amino}propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2721-0516-2μmol |
3-[(3-fluorophenyl)carbamoyl]-2-{[(pyridin-3-yl)methyl]amino}propanoic acid |
1048005-68-0 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2721-0516-5μmol |
3-[(3-fluorophenyl)carbamoyl]-2-{[(pyridin-3-yl)methyl]amino}propanoic acid |
1048005-68-0 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2721-0516-10μmol |
3-[(3-fluorophenyl)carbamoyl]-2-{[(pyridin-3-yl)methyl]amino}propanoic acid |
1048005-68-0 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2721-0516-20μmol |
3-[(3-fluorophenyl)carbamoyl]-2-{[(pyridin-3-yl)methyl]amino}propanoic acid |
1048005-68-0 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2721-0516-1mg |
3-[(3-fluorophenyl)carbamoyl]-2-{[(pyridin-3-yl)methyl]amino}propanoic acid |
1048005-68-0 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2721-0516-2mg |
3-[(3-fluorophenyl)carbamoyl]-2-{[(pyridin-3-yl)methyl]amino}propanoic acid |
1048005-68-0 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2721-0516-3mg |
3-[(3-fluorophenyl)carbamoyl]-2-{[(pyridin-3-yl)methyl]amino}propanoic acid |
1048005-68-0 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2721-0516-4mg |
3-[(3-fluorophenyl)carbamoyl]-2-{[(pyridin-3-yl)methyl]amino}propanoic acid |
1048005-68-0 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2721-0516-5mg |
3-[(3-fluorophenyl)carbamoyl]-2-{[(pyridin-3-yl)methyl]amino}propanoic acid |
1048005-68-0 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2721-0516-10mg |
3-[(3-fluorophenyl)carbamoyl]-2-{[(pyridin-3-yl)methyl]amino}propanoic acid |
1048005-68-0 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
3-[(3-fluorophenyl)carbamoyl]-2-{[(pyridin-3-yl)methyl]amino}propanoic acid Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on 3-[(3-fluorophenyl)carbamoyl]-2-{[(pyridin-3-yl)methyl]amino}propanoic acid
Comprehensive Overview of 3-[(3-fluorophenyl)carbamoyl]-2-{[(pyridin-3-yl)methyl]amino}propanoic acid (CAS No. 1048005-68-0)
3-[(3-fluorophenyl)carbamoyl]-2-{[(pyridin-3-yl)methyl]amino}propanoic acid (CAS No. 1048005-68-0) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This molecule features a unique combination of a fluorophenyl group, a pyridinylmethyl moiety, and a propanoic acid backbone, making it a subject of interest for drug discovery and medicinal chemistry. Researchers are particularly drawn to its structural complexity, which may offer novel mechanisms of action in targeting specific biological pathways.
The compound's carbamoyl and amino functional groups contribute to its ability to interact with enzymes and receptors, a feature highly sought after in the development of kinase inhibitors and GPCR modulators. Recent trends in AI-driven drug discovery have amplified interest in such molecules, as computational models predict their binding affinities with high accuracy. Searches for "fluorophenyl derivatives in drug design" and "pyridine-based bioactive compounds" reflect growing curiosity about this chemical space.
From a synthetic chemistry perspective, 1048005-68-0 presents intriguing challenges due to its stereocenter and multiple reactive sites. The 3-fluorophenyl segment enhances metabolic stability—a hot topic in "improving drug half-life" discussions—while the pyridin-3-ylmethyl group may influence blood-brain barrier permeability, a key consideration in central nervous system drug development forums.
Analytical characterization of this compound typically involves advanced techniques like LC-MS and NMR spectroscopy, with particular attention to the propanoic acid proton environment. The pharmaceutical industry's shift toward "fragment-based drug discovery" has increased demand for such well-characterized building blocks, as evidenced by rising searches for "small molecule scaffolds for lead optimization".
In biological systems, the fluorine atom in the 3-fluorophenyl group may participate in halogen bonding—a phenomenon gaining traction in "structure-based drug design" circles. Meanwhile, the pyridinylmethylamino portion could serve as a hydrogen bond acceptor, explaining recent search trends for "heterocyclic pharmacophores" and "multi-target directed ligands".
Storage and handling of 3-[(3-fluorophenyl)carbamoyl]-2-{[(pyridin-3-yl)methyl]amino}propanoic acid require standard laboratory precautions for organic compounds. Its potential applications align with current research priorities in "personalized medicine" and "targeted therapy development", particularly in oncology and inflammation-related pathways where such molecular architectures show promise.
The compound's patent landscape reveals its inclusion in several therapeutic area claims, coinciding with increased searches for "novel small molecule patents". Its CAS registry number 1048005-68-0 serves as a crucial identifier in chemical databases, facilitating literature retrieval about "structure-activity relationship studies" involving similar scaffolds.
Emerging computational chemistry approaches, including "molecular docking simulations" and "quantum mechanical calculations", frequently utilize this compound's structure as a test case due to its balanced polarity and moderate molecular weight. These applications correlate with the compound's appearance in scholarly discussions about "hit-to-lead optimization strategies".
Quality control protocols for 1048005-68-0 typically emphasize purity assessment through HPLC, reflecting the pharmaceutical industry's focus on "impurity profiling" in regulatory submissions. The compound's structural features make it a candidate for "cocrystal engineering" studies—another trending topic in materials science forums.
As research continues, 3-[(3-fluorophenyl)carbamoyl]-2-{[(pyridin-3-yl)methyl]amino}propanoic acid maintains relevance in contemporary medicinal chemistry, bridging traditional synthetic approaches with modern "computer-aided drug design" methodologies. Its dual functionality as both a hydrogen bond donor and acceptor positions it favorably in current "molecular recognition" research, ensuring sustained scientific interest in this structurally intriguing molecule.
1048005-68-0 (3-[(3-fluorophenyl)carbamoyl]-2-{[(pyridin-3-yl)methyl]amino}propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)